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Introduction
Titanium dioxide (TiO₂) is a widely studied semiconductor material with significant applications

in photocatalysis, solar cells, and as a biomaterial. Its performance in these applications can be

significantly enhanced by doping with other elements. Niobium (Nb) doping, in particular, has

been shown to improve the photocatalytic activity and electronic properties of TiO₂. This

document provides detailed application notes and experimental protocols for the synthesis of

niobium-doped TiO₂ (Nb-TiO₂) nanoparticles using a sol-gel method with niobium (V)

isopropoxide as the dopant precursor.

The sol-gel process is a versatile method for producing high-purity, homogeneous

nanomaterials at a molecular level.[1] By carefully controlling the reaction parameters, the

structural, morphological, and optical properties of the resulting Nb-TiO₂ can be tailored to

specific applications.[1] Niobium doping can lead to a decrease in crystallite size, stabilization

of the anatase phase, and alterations in the electronic band structure, which collectively

contribute to enhanced performance.[2][3]
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Data Presentation
The following tables summarize the quantitative data on the effects of niobium doping on the

properties of TiO₂, as reported in various studies.

Table 1: Effect of Niobium Doping on Crystallite/Particle Size of TiO₂

Nb content
(at.%)

Synthesis
Method

Titanium
Precursor

Niobium
Precursor

Crystallite/P
article Size
(nm)

Reference

0 Sol-gel
Titanium

isopropoxide
- 21.42 [2]

Undisclosed Sol-gel
Titanium

isopropoxide

Niobium(V)

ethoxide
10.29 [2]

1.2
Sol-gel dip

coating
Not Specified

Niobium

ethoxide
15.23 [4]

0
Laser

pyrolysis

Titanium

isopropoxide
-

Variable with

annealing
[5]

1.1
Laser

pyrolysis

Titanium

isopropoxide

Niobium

isopropoxide

Smaller than

undoped
[5]

Table 2: Effect of Niobium Doping on the Band Gap of TiO₂
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Nb content
(at.%)

Synthesis
Method

Band Gap (eV) Remarks Reference

0 Sol-gel 3.2 (Anatase) - [3]

Undisclosed Sol-gel Slight widening

Attributed to the

Burstein–Moss

effect

[6]

3-8 Sol-gel Below 3.6 - [7]

1, 3, 5 Hydrothermal 3.27 to 2.98

Decreased with

increasing Nb

doping

[6]

Table 3: Photocatalytic Activity of Nb-Doped TiO₂

Nb content
(at.%)

Pollutant
Light
Source

Degradatio
n Efficiency
(%)

Time (min) Reference

0 Ciprofloxacin Visible light 18 120 [2]

Undisclosed Ciprofloxacin Visible light 86 120 [2]

12
Methylene

blue
UV irradiation 97.3 120 [8]

Experimental Protocols
This section provides a detailed protocol for the synthesis of Nb-doped TiO₂ nanoparticles via a

sol-gel method using titanium (IV) isopropoxide and niobium (V) isopropoxide.

Materials
Titanium (IV) isopropoxide (TTIP, 97% or higher)

Niobium (V) isopropoxide

Anhydrous ethanol
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Acetic acid (glacial)

Deionized water

Equipment
Glass beakers and flasks

Magnetic stirrer with hotplate

Dropping funnel

Glovebox or inert atmosphere setup (recommended for handling alkoxides)

Oven or furnace for drying and calcination

Centrifuge (for particle collection)

Protocol: Sol-Gel Synthesis of Nb-Doped TiO₂
This protocol is adapted from various sol-gel synthesis procedures for doped TiO₂.[9][10][11]

Preparation of the Titanium Precursor Solution (Solution A):

In a dry glass beaker under an inert atmosphere, add a specific volume of anhydrous

ethanol.

While stirring vigorously, slowly add a calculated amount of titanium (IV) isopropoxide to

the ethanol.

Continue stirring for at least 15 minutes to ensure a homogeneous solution.

Preparation of the Niobium Precursor Solution (Solution B):

In a separate dry glass beaker, dissolve a calculated amount of niobium (V) isopropoxide

in anhydrous ethanol to achieve the desired atomic percentage of niobium doping (e.g., 1-

10 at.%).

Stir the solution until the niobium isopropoxide is completely dissolved.
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Mixing and Hydrolysis:

Slowly add Solution B to Solution A dropwise while maintaining vigorous stirring.

In a separate beaker, prepare a mixture of deionized water and a small amount of acetic

acid in anhydrous ethanol. The acetic acid acts as a chelating agent to control the

hydrolysis rate.

Add this water-ethanol-acid mixture dropwise to the combined alkoxide solution under

continuous stirring.

A gel will start to form as the hydrolysis and condensation reactions proceed. Continue

stirring for several hours to ensure complete reaction and aging of the gel.

Drying and Calcination:

Dry the resulting gel in an oven at a temperature between 80-100 °C for several hours to

remove the solvent.

Grind the dried gel into a fine powder using a mortar and pestle.

Calcine the powder in a furnace at a temperature typically ranging from 400 to 600 °C for

2-4 hours. The calcination temperature is crucial for the crystallization of the TiO₂ anatase

phase and the incorporation of niobium into the TiO₂ lattice.[12]

Post-Synthesis Processing:

After calcination, allow the furnace to cool down to room temperature.

The resulting Nb-doped TiO₂ powder can be washed with deionized water and ethanol and

collected by centrifugation to remove any residual impurities.

Dry the final product before characterization and application.

Visualizations
Experimental Workflow
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Caption: Sol-gel synthesis workflow for Nb-doped TiO₂.
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Effect of Niobium Doping on TiO₂ Band Structure
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Nb doping can introduce donor levels near the conduction band, 
 potentially narrowing the effective band gap and improving charge separation.
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Caption: Niobium doping effect on TiO₂ band structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Review on the synthesis of doped TiO2 nanomaterials by Sol-gel method and description
of experimental techniques [jwent.net]

2. mdpi.com [mdpi.com]

3. mdpi.com [mdpi.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15791345/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-doping-tio-with-niobium-using-niobium-isopropoxide
https://www.benchchem.com/product/b15791345?utm_src=pdf-custom-synthesis#bc-rfq
https://www.jwent.net/article_253467.html
https://www.jwent.net/article_253467.html
https://www.mdpi.com/2079-4991/15/17/1307
https://www.mdpi.com/2073-4344/13/9/1233
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15791345?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Sol-Gel Multilayered Niobium (Vanadium)-Doped TiO2 for CO Sensing and Photocatalytic
Degradation of Methylene Blue - PMC [pmc.ncbi.nlm.nih.gov]

5. diposit.ub.edu [diposit.ub.edu]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. Niobium‐Doped Titania Photocatalyst Film Prepared via a Nonaqueous Sol‐Gel Method |
Semantic Scholar [semanticscholar.org]

9. Functionalization of niobium nitrogen-doped titanium dioxide (TiO2) nanoparticles with
ethanolic extracts of Mentha arvensis - PMC [pmc.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

11. researchgate.net [researchgate.net]

12. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for Doping TiO₂ with
Niobium using Niobium Isopropoxide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15791345/docs#application-notes-and-protocols-for-
doping-tio-with-niobium-using-niobium-isopropoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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